2-acetamido-4-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)butanamide

• IUPAC Name: 2-acetamido-4-methylsulfanyl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]butanamide
• InChI: InChI=1S/C15H19N5O4S/c1-9(21)18-11(4-6-25-2)15(23)17-8-13-19-14(20-24-13)10-3-5-16-12(22)7-10/h3,5,7,11H,4,6,8H2,1-2H3,(H,16,22)(H,17,23)(H,18,21)
• InChI Key: CYIOQEBFYIYEND-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CCSC)C(=O)NCC1=NC(=NO1)C2=CC(=O)NC=C2
• Molecular Formula: C15H19N5O4S
• Molecular Weight: 365.4 g/mol

Description

2-acetamido-4-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)butanamide is a useful research compound. Its molecular formula is C15H19N5O4S and its molecular weight is 365.41. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• Acetyl- and Butyrylcholinesterase Inhibition : A study on 5-Aryl-1,3,4-oxadiazoles decorated with long alkyl chains showed moderate dual inhibition of acetyl- (AChE) and butyrylcholinesterase (BChE), with potential applications in treating dementias and myasthenia gravis. This research highlights the therapeutic potential of oxadiazole derivatives in neurodegenerative diseases (Pflégr et al., 2022).

• Anticholinesterase Activity : Another study focused on synthesizing a novel series of acetazolamide condensed 1,4-dihydropyridines, demonstrating weak to high anticholinesterase activity. This underlines the chemical versatility and therapeutic potential of incorporating 1,4-dihydropyridine moieties for developing neuroprotective agents (Babu et al., 2019).

• α-Glucosidase Inhibitory Potential : Research on N-aryl/aralkyl derivatives of 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide unveiled significant α-glucosidase inhibitory activity, suggesting the utility of oxadiazole derivatives in managing diabetes and related metabolic disorders (Iftikhar et al., 2019).

Synthetic Applications and Chemical Properties

• Versatile Synthetic Intermediates : The compound 3-methyl-4H-[1,2,4]-oxadiazol-5-one has been showcased as a versatile synthon for protecting monosubstituted acetamidines, indicating the broad utility of oxadiazole derivatives in synthetic organic chemistry (Moormann et al., 2004).

• Synthesis of Polysubstituted Pyridines : α,α-Dioxoketene dithioacetals have been used for synthesizing polysubstituted pyridines, demonstrating the versatility of sulfur and nitrogen-containing heterocycles in constructing complex molecular architectures (Abu-Shanab et al., 1994).